![molecular formula C14H13ClO3S B5215108 2,6-dimethylphenyl 4-chlorobenzenesulfonate](/img/structure/B5215108.png)
2,6-dimethylphenyl 4-chlorobenzenesulfonate
Overview
Description
Synthesis Analysis
A paper discusses the synthesis of alkyl-substituted benzenesulfonate esters by iron-catalyzed C (sp 2 )–C (sp 3) cross-coupling of Grignard reagents with aryl chlorides . The method operates using an environmentally benign and sustainable iron catalytic system, employing benign urea ligands . A broad range of chlorobenzenesulfonates as well as challenging alkyl organometallics containing β-hydrogens are compatible with these conditions, affording alkylated products in high to excellent yields .Chemical Reactions Analysis
While specific chemical reactions involving “2,6-dimethylphenyl 4-chlorobenzenesulfonate” are not available, a study discusses the iron-catalyzed cross-coupling reactions of alkyl Grignard reagents with aryl chlorobenzenesulfonates .Scientific Research Applications
- Application : Researchers have reported the synthesis of alkyl-substituted benzenesulfonate esters using iron-catalyzed C(sp²)–C(sp³) cross-coupling of Grignard reagents with aryl chlorides. The method employs an environmentally benign iron catalytic system with urea ligands. It accommodates a broad range of chlorobenzenesulfonates and challenging alkyl organometallics containing β-hydrogens, yielding alkylated products .
- Application : Researchers explore iron-based methodologies as competitive alternatives to palladium catalysts. These sustainable approaches can be particularly useful for drug synthesis .
Iron-Catalyzed Cross-Coupling Reactions
Pharmaceutical Industry
Mechanism of Action
Target of Action
It’s structurally similar to amitraz, which targets the alpha-adrenergic receptors in the central nervous system .
Mode of Action
Amitraz, a structurally similar compound, acts as an alpha-adrenergic agonist, interacting with octopamine receptors of the central nervous system, and inhibiting monoamine oxidases and prostaglandin synthesis . This leads to overexcitation, paralysis, and death in insects .
Biochemical Pathways
It’s known that similar compounds can affect the alpha-adrenergic signaling pathway .
Pharmacokinetics
It’s known that similar compounds undergo n-acetylation and subsequent hydroxylation . These metabolic processes can significantly impact the bioavailability of the compound.
Result of Action
Similar compounds can cause overexcitation, paralysis, and death in insects .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2,6-dimethylphenyl 4-chlorobenzenesulfonate. For instance, the compound’s reactivity can be influenced by the presence of iron, as seen in iron-catalyzed cross-coupling reactions . Additionally, thermal treatment can lead to the formation of new forms of similar compounds .
properties
IUPAC Name |
(2,6-dimethylphenyl) 4-chlorobenzenesulfonate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13ClO3S/c1-10-4-3-5-11(2)14(10)18-19(16,17)13-8-6-12(15)7-9-13/h3-9H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDHXRMTZKRAIEE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)OS(=O)(=O)C2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13ClO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Dimethylphenyl 4-chlorobenzenesulfonate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.